![molecular formula C10H10N2O2 B8531789 3-[(2-Cyanoethyl)amino]benzoic acid](/img/structure/B8531789.png)
3-[(2-Cyanoethyl)amino]benzoic acid
Cat. No. B8531789
M. Wt: 190.20 g/mol
InChI Key: USASGTPWEZCRDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06479436B1
Procedure details
200.0 g of 3-aminobenzoic acid in 2 1 of water were admixed with 53.2 g of sodium hydroxide. At 30° C., 126.6 g of acrylonitrile were added dropwise, and the mixture was then heated under reflux for 22 hours. The mixture was then cooled to 5° C. and acetic acid was added (pH=5) and the precipitate which had formed was filtered off with suction and washed with water.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6].O.[OH-].[Na+].[C:14](#[N:17])[CH:15]=[CH2:16]>C(O)(=O)C>[C:14]([CH2:15][CH2:16][NH:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6])#[N:17] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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200 g
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Type
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reactant
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Smiles
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NC=1C=C(C(=O)O)C=CC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
O
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Step Three
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Name
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Quantity
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53.2 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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Quantity
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126.6 g
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Type
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reactant
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Smiles
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C(C=C)#N
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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5 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 22 hours
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Duration
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22 h
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CUSTOM
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Type
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CUSTOM
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Details
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the precipitate which had formed
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered off with suction
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WASH
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Type
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WASH
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|
Details
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washed with water
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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C(#N)CCNC=1C=C(C(=O)O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
